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Compound of Interest

Compound Name: 6,11-Di-O-acetylalbrassitriol
CAS No.: 110538-20-0
Cat. No.: B161624
Get Quote
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Introduction & Compound Significance

6,11-Di-O-acetylalbrassitriol (CAS: 110538-20-0) is a bioactive drimane sesquiterpenoid
primarily isolated from the culture filtrate of the phytopathogenic fungus Alternaria brassicae
and Aspergillus species.[1] As a derivative of the parent compound albrassitriol (drim-7-ene-
6,9,11-triol), this metabolite plays a critical role in plant pathology, specifically as a phytotoxin
affecting Brassica species (oilseed rape).[1]

Beyond its agricultural significance, the compound has garnered pharmaceutical interest due to
its ability to inhibit cholesterol biosynthesis in HepG2 cells and its structural relationship to other
bioactive drimanes used in antimicrobial and antiviral research.[1]

Chemical Profile[1][2][3][4][5][6][7][8][9][10]
e Formula: C19H3005[2]
o MW: 338.44 g/mol [1][3][2]

¢ Class: Drimane Sesquiterpenoid[4][5][6][7]
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e Solubility: Soluble in Chloroform (CHCIs), Dichloromethane (DCM), Ethyl Acetate (EtOAC),
and Methanol (MeOH).[1] Low solubility in water.[1]

o Key Structural Features: A bicyclic drimane core with a double bond at C7-C8, a tertiary
hydroxyl at C9, and acetoxy groups at C6 and C11.[1]

Pre-Purification Considerations
A. Sample Origin & Preparation

This protocol assumes the starting material is a crude ethyl acetate extract obtained from the
fermentation broth of Alternaria brassicae.[1]

e Filtration: The fermentation broth must be filtered through a Celite 545 pad to remove
mycelia before solvent extraction.[1]

» Extraction: Liquid-liquid extraction with EtOAc (3x volume) is standard.[1]

e Drying: The organic layer should be dried over anhydrous Na=SOa4 and concentrated in
vacuo at <40°C to prevent thermal degradation or deacetylation.[1]

B. Stability & Handling[1][2]

e Thermal Sensitivity: The acetyl groups at C6 and C11 are susceptible to hydrolysis under
basic conditions or excessive heat.[1] Maintain neutral pH.

o Storage: Store crude extracts and purified fractions at -20°C.

Purification Strategy & Workflow

The purification of 6,11-Di-O-acetylalbrassitriol requires a two-stage chromatographic
approach.[1] The presence of the two acetyl groups makes this compound significantly less
polar than its parent triol, allowing for efficient separation from highly polar fermentation
byproducts using Normal Phase (NP) Flash Chromatography, followed by Reverse Phase (RP)
HPLC for final polishing.[1]

Workflow Diagram
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Figure 1: Purification workflow from crude extract to validated isolate.

Detailed Protocols

Step 1: Normal Phase Flash Chromatography (Bulk

Cleanup)
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Objective: Remove polar fermentation media components (sugars, amino acids) and separate
the target from the more polar parent compound, albrassitriol.[1]

Stationary Phase: Silica Gel 60 (230—-400 mesh).[1]

Column Dimension: Scale-dependent (e.g., 40g cartridge for 200-500mg crude extract).

Mobile Phase A: n-Hexane

Mobile Phase B: Ethyl Acetate (EtOAC)[1][8]

Gradient Program:

Time (CV) % Mobile Phase B (EtOAc) Description

Equilibration & Elution of
0-2 10%

non-polar fats

Linear Gradient (Target elution
2-10 10% - 40%

zone)

Wash (Elution of Albrassitriol
10-15 40% - 100%

parent)

| 15-18 | 100% | Column Flush |[1]

Operational Note: 6,11-Di-O-acetylalbrassitriol typically elutes between 25-35% EtOAc.[1]
Monitor fractions using TLC (see below).

Step 2: Thin Layer Chromatography (TLC) Monitoring[1]

» Plate: Silica gel 60 Fz2s4 aluminum sheets.[1]
e Solvent System: n-Hexane:EtOAc (1:1, v/v).[1]
 Visualization:

o UV 254 nm: Weak absorption (isolated double bond).[1]
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o Staining (Preferred): p-Anisaldehyde-Sulfuric Acid reagent.[1] Spray and heat at 105°C
until colors develop. Drimanes typically appear as distinct purple or blue-violet spots.[1]

o Rf Value: ~0.5-0.6 in 1:1 Hex:EtOAc (Parent albrassitriol will be significantly lower, Rf ~0.1—
0.2).[1]

Step 3: Preparative HPLC (Final Purification)

Objective: Isolate the specific 6,11-di-acetyl isomer from potential mono-acetyl byproducts or
regioisomers.[1]

Instrument: Preparative HPLC system with UV-Vis or PDA detector.

e Column: C18 (ODS) Preparative Column (e.g., 250 x 21.2 mm, 5 pm).

o Mobile Phase A: HPLC-grade Water + 0.1% Formic Acid (optional for ionization).[1]
» Mobile Phase B: Acetonitrile (ACN).[1]

o Flow Rate: 15-20 mL/min (depending on column diameter).[1]

o Detection: 210 nm (general carbonyl/double bond detection).[1]

Gradient Protocol:

Time (min) % B (ACN) Mode
0-5 40% Isocratic Hold
5-25 40% - 80% Linear Gradient
25-30 80% - 100% Wash

| 30-35 | 40% | Re-equilibration |[1]

Result: The target compound, being moderately lipophilic, usually elutes in the 60-70% ACN
range.[1] Collect the peak corresponding to the major signal and lyophilize immediately to
remove solvent.[1]
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Characterization & Validation

To ensure the integrity of the "Scientific Integrity" directive, the isolated compound must be
validated against known spectral data.[1]

Mass Spectrometry (LC-MS)[1][7]

e Technique: ESI-MS (Positive Mode).[1]
» Diagnostic lon:

o [M+H]*: m/z 339.[1]

o [M+Na]*: m/z 361.[1]

o Fragment ions corresponding to the loss of acetate groups (M - 60) may be observed
(e.g., m/z 279).[1]

Nuclear Magnetic Resonance (NMR)
Solvent: CDClsz
e 1H NMR Key Signals:
o Acetate Methyls: Two sharp singlets around 6 2.05 - 2.10 ppm.[1]
o Olefinic Proton (H-7): A broad singlet or doublet around & 5.50 - 5.70 ppm.[1]

o Oxymethine (H-6): If acetylated, this signal shifts downfield (deshielded) to 6 5.2 - 5.5 ppm
compared to the free alcohol (~4.0 ppm).[1]

o Oxymethylene (H-11): An AB system or doublet around & 4.0 - 4.5 ppm, shifted downfield
due to acetylation.[1]

o Methyls: Three tertiary methyl singlets (C13, C14, C15) in the 6 0.8 - 1.2 ppm region.[1]

Purity Calculation
Target Purity: >98% by HPLC at 210 nm.[1]
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Troubleshooting Guide

Issue Probable Cause Corrective Action
Avoid basic buffers; keep
Low Recovery Hydrolysis of acetyl groups water bath <40°C during rotary

evaporation.[1]

) Presence of mono-acetyl
Co-elution )
isomers

Flatten the HPLC gradient
(e.g., 50-60% B over 20 mins)

to improve resolution.

No UV Signal Weak chromophore

Use ELSD (Evaporative Light
Scattering Detector) or monitor
at 205-210 nm strictly.[1]

Peak Tailing Residual acidity on silica

Add 0.1% Triethylamine to the
Flash mobile phase (only if
necessary and if compound is

acid-sensitive).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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